Cas no 392238-69-6 ((1E)-1-(1,2-diphenyl-1H-indol-3-yl)-N-(4-methylpiperazin-1-yl)methanimine)

• Product Name: (1E)-1-(1,2-diphenyl-1H-indol-3-yl)-N-(4-methylpiperazin-1-yl)methanimine
• CAS No: 392238-69-6
• MF: C₂₆H₂₆N₄
• MW: 394.511445522308
• CID: 5782612
• PubChem ID: 9611551
• Update Time: 2025-06-08

(1E)-1-(1,2-diphenyl-1H-indol-3-yl)-N-(4-methylpiperazin-1-yl)methanimine Chemical and Physical Properties

Names and Identifiers

• Z54320827
• (E)-1-(1,2-diphenylindol-3-yl)-N-(4-methylpiperazin-1-yl)methanimine
• (E)-N-((1,2-diphenyl-1H-indol-3-yl)methylene)-4-methylpiperazin-1-amine
• (1E)-1-(1,2-diphenyl-1H-indol-3-yl)-N-(4-methylpiperazin-1-yl)methanimine
• 392238-69-6
• STL228125
• AKOS000809212
• N-[(E)-(1,2-diphenyl-1H-indol-3-yl)methylidene]-4-methylpiperazin-1-amine
• F0318-0208
• CHEMBL4581062
• (E)-1-(1,2-diphenyl-1H-indol-3-yl)-N-(4-methylpiperazin-1-yl)methanimine
• 1-Piperazinamine, N-[(1,2-diphenyl-1H-indol-3-yl)methylene]-4-methyl-

• Inchi： 1S/C26H26N4/c1-28-16-18-29(19-17-28)27-20-24-23-14-8-9-15-25(23)30(22-12-6-3-7-13-22)26(24)21-10-4-2-5-11-21/h2-15,20H,16-19H2,1H3/b27-20+
• InChI Key： JDISLKYPDVOOHJ-NHFJDJAPSA-N
• SMILES： N1(C)CCN(CC1)/N=C/C1C2=CC=CC=C2N(C2C=CC=CC=2)C=1C1C=CC=CC=1

Computed Properties

• Exact Mass: 394.21574685g/mol
• Monoisotopic Mass: 394.21574685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 557
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• Density: 1.14±0.1 g/cm3(Predicted)
• Boiling Point: 535.2±50.0 °C(Predicted)
• pka: 7.65±0.42(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives 2-phenylindoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles 2-phenylindoles

Additional information on (1E)-1-(1,2-diphenyl-1H-indol-3-yl)-N-(4-methylpiperazin-1-yl)methanimine

Research Brief on (1E)-1-(1,2-diphenyl-1H-indol-3-yl)-N-(4-methylpiperazin-1-yl)methanimine (CAS: 392238-69-6)

The compound (1E)-1-(1,2-diphenyl-1H-indol-3-yl)-N-(4-methylpiperazin-1-yl)methanimine (CAS: 392238-69-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and mechanistic insights.

Recent studies have highlighted the role of this compound as a potent modulator of specific signaling pathways, particularly those involved in cancer and inflammatory diseases. Its indole scaffold, combined with the methylpiperazine moiety, contributes to its ability to interact with key protein targets, such as kinases and G protein-coupled receptors (GPCRs). Structural-activity relationship (SAR) analyses suggest that the (1E)-configuration and the diphenyl substitution pattern are critical for its bioactivity.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated that (1E)-1-(1,2-diphenyl-1H-indol-3-yl)-N-(4-methylpiperazin-1-yl)methanimine exhibits selective inhibition of the PI3K/AKT/mTOR pathway, a key driver of tumorigenesis in multiple cancer types. The compound showed nanomolar potency in vitro and significant tumor growth inhibition in xenograft models, with minimal off-target effects. These findings position it as a promising candidate for further preclinical development.

Another recent investigation, reported in Bioorganic & Medicinal Chemistry Letters, explored the compound's anti-inflammatory properties. The study revealed that it effectively suppresses NF-κB activation and downstream pro-inflammatory cytokine production in macrophages, suggesting potential applications in treating chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

From a synthetic chemistry perspective, advances have been made in optimizing the production of this compound. A novel one-pot synthesis route, published in Organic Process Research & Development (2024), offers improved yield (78%) and scalability compared to traditional multi-step methods. This development addresses previous challenges in large-scale production, facilitating further pharmacological evaluation.

Ongoing research is investigating the compound's pharmacokinetic profile and potential for structural modification to enhance its drug-like properties. Preliminary ADMET studies indicate favorable oral bioavailability and metabolic stability, though further optimization may be required to improve its blood-brain barrier penetration for potential CNS applications.

In conclusion, (1E)-1-(1,2-diphenyl-1H-indol-3-yl)-N-(4-methylpiperazin-1-yl)methanimine represents a versatile scaffold with demonstrated activity across multiple therapeutic areas. Its dual targeting capability and improved synthetic accessibility make it an attractive lead compound for future drug discovery efforts. Continued research is warranted to fully elucidate its mechanism of action and therapeutic potential in various disease contexts.